Cas no 1104858-52-7 (3-[(4-chloro-3-nitrophenyl)carbamoyl]-2-{[2-(dimethylamino)ethyl]amino}propanoic acid)

• Product Name: 3-[(4-chloro-3-nitrophenyl)carbamoyl]-2-{[2-(dimethylamino)ethyl]amino}propanoic acid
• CAS No: 1104858-52-7
• MF: C₁₄H₁₉ClN₄O₅
• MW: 358.777462244034
• CID: 5471716
• PubChem ID: 18581098
• Update Time: 2025-10-29

3-[(4-chloro-3-nitrophenyl)carbamoyl]-2-{[2-(dimethylamino)ethyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS005143455
• 4-((4-chloro-3-nitrophenyl)amino)-2-((2-(dimethylamino)ethyl)amino)-4-oxobutanoic acid
• 3-[(4-CHLORO-3-NITROPHENYL)CARBAMOYL]-2-{[2-(DIMETHYLAMINO)ETHYL]AMINO}PROPANOIC ACID
• F2721-0442
• 4-(4-chloro-3-nitroanilino)-2-[2-(dimethylamino)ethylamino]-4-oxobutanoic acid
• 1104858-52-7
• 3-[(4-chloro-3-nitrophenyl)carbamoyl]-2-{[2-(dimethylamino)ethyl]amino}propanoic acid

• Inchi： 1S/C14H19ClN4O5/c1-18(2)6-5-16-11(14(21)22)8-13(20)17-9-3-4-10(15)12(7-9)19(23)24/h3-4,7,11,16H,5-6,8H2,1-2H3,(H,17,20)(H,21,22)
• InChI Key： PBGSRYLEPTXKOZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])NC(CC(C(=O)O)NCCN(C)C)=O

Computed Properties

• Exact Mass: 358.1043974g/mol
• Monoisotopic Mass: 358.1043974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 128Ų

Additional information on 3-[(4-chloro-3-nitrophenyl)carbamoyl]-2-{[2-(dimethylamino)ethyl]amino}propanoic acid

Comprehensive Overview of 3-[(4-chloro-3-nitrophenyl)carbamoyl]-2-{[2-(dimethylamino)ethyl]amino}propanoic acid (CAS No. 1104858-52-7)

3-[(4-chloro-3-nitrophenyl)carbamoyl]-2-{[2-(dimethylamino)ethyl]amino}propanoic acid (CAS No. 1104858-52-7) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the class of carbamoylpropanoic acid derivatives. Its structural complexity, featuring a chloronitrophenyl group and a dimethylaminoethyl side chain, makes it a subject of study for potential applications in drug discovery and molecular biology.

The compound's chemical formula and molecular weight are key identifiers for researchers. With the rise of AI-driven drug discovery and computational chemistry, compounds like 3-[(4-chloro-3-nitrophenyl)carbamoyl]-2-{[2-(dimethylamino)ethyl]amino}propanoic acid are increasingly analyzed for their binding affinities and interactions with biological targets. Recent trends in precision medicine and targeted therapies have further highlighted the importance of such molecules in developing novel treatments for complex diseases.

One of the most searched questions related to this compound is: "What are the potential applications of 3-[(4-chloro-3-nitrophenyl)carbamoyl]-2-{[2-(dimethylamino)ethyl]amino}propanoic acid in drug development?" Preliminary studies suggest its relevance in modulating specific enzymatic pathways, though further research is needed to validate these findings. The presence of both nitro and chloro substituents in its aromatic ring may contribute to its reactivity, making it a candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including carbamoylation and amination processes. Researchers often explore its solubility, stability, and purity to ensure reproducibility in experiments. The growing demand for high-purity research chemicals has also led to increased scrutiny of its synthesis protocols and analytical characterization methods.

In the context of green chemistry, there is rising interest in optimizing the synthesis of 3-[(4-chloro-3-nitrophenyl)carbamoyl]-2-{[2-(dimethylamino)ethyl]amino}propanoic acid to minimize environmental impact. Questions like "How can the synthesis of CAS 1104858-52-7 be made more sustainable?" are frequently explored in academic and industrial settings. Innovations in catalytic methods and solvent-free reactions are among the proposed solutions.

The compound's spectroscopic properties, such as its NMR and mass spectrometry profiles, are critical for identification and quality control. With advancements in analytical instrumentation, researchers can now achieve higher precision in characterizing such complex molecules. This aligns with the broader trend of data-driven research, where accurate molecular data is essential for predictive modeling and virtual screening.

Another area of interest is the compound's potential role in bioconjugation and probe design. Its reactive functional groups may allow for the development of labeled derivatives used in imaging and diagnostic applications. This ties into the larger theme of theranostics, where molecules serve dual purposes in therapy and diagnostics.

As the scientific community continues to explore 3-[(4-chloro-3-nitrophenyl)carbamoyl]-2-{[2-(dimethylamino)ethyl]amino}propanoic acid, its patent landscape and commercial availability remain topics of discussion. Researchers often inquire about "Where to buy CAS 1104858-52-7?" or "What are the suppliers of this compound?" Reliable sourcing is crucial for ensuring consistent research outcomes.

In summary, 3-[(4-chloro-3-nitrophenyl)carbamoyl]-2-{[2-(dimethylamino)ethyl]amino}propanoic acid (CAS No. 1104858-52-7) represents a fascinating subject for interdisciplinary research. Its structural features and potential applications align with contemporary trends in drug discovery, sustainable chemistry, and molecular diagnostics. Future studies will likely uncover new insights into its utility, further solidifying its importance in scientific advancement.